3-Chloro-4-(2,6-dimethoxyphenyl)isoquinoline
Overview
Description
3-Chloro-4-(2,6-dimethoxyphenyl)isoquinoline is a synthetic compound with a variety of scientific applications. It is a heterocyclic aromatic compound derived from the isoquinoline family, and is used in the synthesis of various pharmaceuticals, as well as in the study of biological processes. Its structure and reactivity make it a useful tool for a variety of research applications, such as the synthesis of drugs, the study of biochemical and physiological processes, and the investigation of mechanisms of action.
Scientific Research Applications
Synthesis and Antitumor Activities
- A novel synthesis route for isoquinoline derivatives has been explored, leading to the creation of compounds with evaluated antitumor activities. This research demonstrates the potential of 3-Chloro-4-(2,6-dimethoxyphenyl)isoquinoline derivatives in cancer treatment, highlighting their significance in medicinal chemistry (Hassaneen, Wardkhan, & Mohammed, 2013).
Structural Analysis and Properties
- The crystal structure of a related compound has been analyzed, providing insights into molecular interactions and properties crucial for drug design. This research aids in understanding the structural aspects of isoquinoline derivatives and their potential applications in drug development (Mague, Al-Taifi, Mohamed, Akkurt, & Bakhite, 2017).
Facilitated Amination in Synthesis
- Research on facilitated amination using palladium-catalyzed reactions for isoquinoline synthesis showcases innovative methods to produce this compound derivatives. These synthetic strategies are pivotal for the development of pharmaceuticals and complex organic molecules (Prabakaran, Manivel, & Khan, 2010).
Novel Synthetic Routes and Biological Activities
- A study on acid cyclization of amino-substituted heterocycles leading to the synthesis of various isoquinoline derivatives underscores the versatility of these compounds in chemical synthesis and their potential biological activities (Zinchenko, Efimenko, Suikov, Kobrakov, & Bogza, 2009).
Comprehensive Structural and Cytotoxicity Studies
- Detailed structural and cytotoxicity studies on 2-chloro-3-formylpyrido[2,1-a]isoquinoline-1-carbonitrile derivative have been conducted. These studies provide critical information on the therapeutic potential and safety of isoquinoline derivatives, contributing to drug discovery and development (Mansour, Hassaneen, Mohammed, & Ghani, 2013).
Properties
IUPAC Name |
3-chloro-4-(2,6-dimethoxyphenyl)isoquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClNO2/c1-20-13-8-5-9-14(21-2)16(13)15-12-7-4-3-6-11(12)10-19-17(15)18/h3-10H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMXNAMOMODBDBL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C2=C(N=CC3=CC=CC=C32)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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